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Compound of Interest

2,3-Dibromo-3-phenylpropanoic
Compound Name: d
aci

Cat. No.: B1294681

An In-depth Technical Guide to 2,3-Dibromo-3-
phenylpropanoic Acid

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,3-dibromo-3-phenylpropanoic acid, tailored for researchers, scientists, and
professionals in drug development. This document consolidates key data, experimental
methodologies, and visual representations of its chemical behavior.

Physical and Chemical Properties

2,3-Dibromo-3-phenylpropanoic acid, also known as a,B3-dibromohydrocinnamic acid, is a
halogenated carboxylic acid.[1] Its properties are summarized below.

Physical Properties

The physical characteristics of 2,3-dibromo-3-phenylpropanoic acid are presented in the
following table for easy reference.
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Property Value Source
Molecular Formula C9H8Br202 [2][3]
Molecular Weight 307.97 g/mol [2][3]
White to almost white powder
Appearance [1]
or crystals
Melting Point 199-200 °C (decomposes) [21[41[5]
N ] 321.5 °C at 760 mmHg
Boiling Point ) [2][4]
(Predicted)
Density 1.914 g/cm3 (Predicted) [2][4]

Soluble in methanol. Very
Solubility slightly soluble in water (0.55 [1][6]
g/L at 25 °C).

pKa 2.21 £ 0.11 (Predicted) [1]

Chemical Properties

2,3-Dibromo-3-phenylpropanoic acid is a relatively stable compound under standard
conditions but exhibits reactivity characteristic of both a carboxylic acid and a vicinal dibromide.

» Acidity: As a carboxylic acid, it can undergo typical reactions such as esterification.

e Reactivity: The presence of two bromine atoms on adjacent carbons makes it susceptible to
elimination reactions. Dehydrobromination has been studied in liquid ammonia.[1] It is also
used in the one-pot synthesis of enynes via microwave irradiation.[1] The decarboxylative
elimination of this compound to form E or Z 1-bromo-2-phenylethylene is a key reaction that
demonstrates the effect of solvent on the stereochemical course of the reaction.[7][8]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2,3-dibromo-3-
phenylpropanoic acid.
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Spectrum

Key Features

Source

1H NMR

Signals corresponding to the
phenyl protons, as well as the
methine protons at the 2 and 3
positions of the propanoic acid
chain. The carboxylic acid

proton signal is also present.

[31(9][10]

13C NMR

Resonances for the phenyl
carbons, the carboxylic carbon,
and the two carbons bearing

the bromine atoms.

[3]

IR Spectroscopy

Characteristic absorptions for
the O-H stretch of the
carboxylic acid, the C=0
stretch of the carbonyl group,

and C-Br stretches.

[31(11]

Mass Spectrometry

The mass spectrum shows the
molecular ion peak and
characteristic fragmentation
patterns, including peaks
corresponding to the loss of

bromine and the carboxyl

group.

[3112]

Experimental Protocols

Detailed methodologies for the synthesis and a key reaction of 2,3-dibromo-3-

phenylpropanoic acid are provided below.

Synthesis of 2,3-Dibromo-3-phenylpropanoic Acid from

Cinnamic Acid

This protocol describes the bromination of trans-cinnamic acid to yield 2,3-dibromo-3-

phenylpropanoic acid.[13][14][15]
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Materials:

trans-Cinnamic acid

e Sodium bromide

e Sodium perborate

» Glacial acetic acid

e 2 M Hydrochloric acid (aqueous)
o Diethyl ether

o Water

e Anhydrous magnesium sulfate
e Round-bottomed flask (100 mL)
o Magnetic stirrer and stir bar

e Separatory funnel

» Rotary evaporator

Procedure:

e To a 100 mL round-bottomed flask, add trans-cinnamic acid (2.0 g, 13.5 mmol), sodium
bromide (3.26 g, 30.0 mmol), and sodium perborate (2.29 g, 15.0 mmol) in glacial acetic acid
(25 mL).[14]

 Stir the mixture at room temperature for 2 hours.[14]
 Dilute the reaction mixture with 50 mL of 2 M aqueous HCI.[14]
» Extract the product with diethyl ether (2 x 30 mL).[14]

o Combine the organic extracts and wash with water (3 x 50 mL).[14]
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» Dry the ether layer over anhydrous magnesium sulfate.
« Filter the solution to remove the drying agent.
e Remove the solvent using a rotary evaporator to obtain the crude product.

o Recrystallize the crude product from a suitable solvent, such as dilute ethanol, to yield pure
2,3-dibromo-3-phenylpropanoic acid.[13]

Decarboxylative Elimination to 1-Bromo-2-
phenylethylene

This protocol details the elimination reaction of 2,3-dibromo-3-phenylpropanoic acid in the
presence of a base.[16][17]

Materials:

¢ 2,3-Dibromo-3-phenylpropanoic acid (300 mg)
e Dry acetone (5 mL)

e Potassium carbonate (300 mg)

e 10 mL round-bottom flask

» Reflux condenser

» Hot water bath

e TLC plate and chamber

» Developing solvent (4:1 Hexane:Ethyl Acetate)
e UV lamp

e Potassium permanganate stain

e Methylene chloride
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¢ Distilled water

e Anhydrous sodium sulfate

Procedure:

Dissolve 300 mg of 2,3-dibromo-3-phenylpropanoic acid in 5 mL of dry acetone in a 10 mL
round-bottom flask.[16]

e Spot the starting material on a TLC plate.[16]
e Add 300 mg of potassium carbonate to the flask.[16]

o Attach a reflux condenser and heat the mixture in a hot water bath at approximately 80°C for
1 hour.[16]

o After cooling, evaporate the acetone.[16]

o Add approximately 5 mL of distilled water to the residue; a yellow oil should form.[16]
o Extract the product with methylene chloride (3 x 2 mL).[16]

o Combine the organic extracts and dry over anhydrous sodium sulfate.[16]

« Filter the solution and spot the product mixture on the same TLC plate as the starting
material.[16]

e Develop the TLC plate and visualize the spots under a UV lamp and/or by staining with
potassium permanganate.[16]

o Evaporate the solvent from the dried organic extract to obtain the product, 1-bromo-2-
phenylethylene.[16]

Visualizations

The following diagrams illustrate the synthesis and key reactions of 2,3-dibromo-3-
phenylpropanoic acid.
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Caption: Synthesis workflow for 2,3-Dibromo-3-phenylpropanoic acid.
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Caption: Key chemical reactions of 2,3-Dibromo-3-phenylpropanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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